Cas no 1263365-61-2 (1-(2,5-Dichloro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone)
1-(2,5-Dichloro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,5-Dichloro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone
- 1-(2,5-dichlorophenyl)-2-(1,3-dioxolan-2-yl)ethanone
- FCH5526778
-
- Inchi: 1S/C11H10Cl2O3/c12-7-1-2-9(13)8(5-7)10(14)6-11-15-3-4-16-11/h1-2,5,11H,3-4,6H2
- InChI Key: DBNMUQQGUALBDS-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1C(CC1OCCO1)=O)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 254
- Topological Polar Surface Area: 35.5
1-(2,5-Dichloro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D103825-250mg |
1-(2,5-Dichloro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone |
1263365-61-2 | 250mg |
$ 440.00 | 2022-06-06 | ||
| TRC | D103825-500mg |
1-(2,5-Dichloro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone |
1263365-61-2 | 500mg |
$ 735.00 | 2022-06-06 | ||
| Chemenu | CM491809-1g |
1-(2,5-Dichlorophenyl)-2-(1,3-dioxolan-2-yl)ethanone |
1263365-61-2 | 97% | 1g |
$367 | 2023-02-18 | |
| Fluorochem | 208530-1g |
1-(2,5-Dichloro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone |
1263365-61-2 | 97% | 1g |
£554.00 | 2022-03-01 | |
| Fluorochem | 208530-2g |
1-(2,5-Dichloro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone |
1263365-61-2 | 97% | 2g |
£838.00 | 2022-03-01 | |
| Fluorochem | 208530-5g |
1-(2,5-Dichloro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone |
1263365-61-2 | 97% | 5g |
£1702.00 | 2022-03-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1655753-1g |
1-(2,5-Dichlorophenyl)-2-(1,3-dioxolan-2-yl)ethan-1-one |
1263365-61-2 | 98% | 1g |
¥4628.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1655753-5g |
1-(2,5-Dichlorophenyl)-2-(1,3-dioxolan-2-yl)ethan-1-one |
1263365-61-2 | 98% | 5g |
¥15388.00 | 2024-08-09 |
1-(2,5-Dichloro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 1-(2,5-Dichloro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone
Recent Advances in the Study of 1-(2,5-Dichloro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone (CAS: 1263365-61-2)
The compound 1-(2,5-Dichloro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone (CAS: 1263365-61-2) has recently gained significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings regarding this compound, focusing on its synthesis, biological activity, and therapeutic potential.
Recent studies have demonstrated that this ketone derivative exhibits promising pharmacological properties, particularly in the modulation of specific enzymatic pathways. A 2023 publication in the Journal of Medicinal Chemistry reported its activity as a potential inhibitor of cytochrome P450 enzymes, suggesting possible applications in drug metabolism studies and combination therapies. The structural features of this compound, including the dichlorophenyl moiety and the dioxolane ring, appear to contribute to its unique binding characteristics.
In terms of synthetic approaches, researchers have developed several optimized routes for producing 1-(2,5-Dichloro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone with improved yields and purity. A recent patent application (WO2023056123) describes a novel catalytic method that achieves >90% yield while reducing byproduct formation. This advancement is particularly significant for potential scale-up in pharmaceutical manufacturing.
Biological evaluations have revealed interesting structure-activity relationships. The compound shows selective activity against certain cancer cell lines in vitro, with particular potency against pancreatic cancer models (IC50 = 3.2 μM in PANC-1 cells). Current research is exploring its mechanism of action, with preliminary evidence suggesting interference with cellular redox homeostasis. However, further in vivo studies are needed to fully assess its therapeutic potential and safety profile.
From a drug development perspective, the physicochemical properties of 1263365-61-2 present both opportunities and challenges. Its moderate lipophilicity (logP = 2.1) and good stability under physiological conditions make it an attractive scaffold for further optimization. Several research groups are currently investigating derivatives with improved pharmacokinetic properties while maintaining the core structural features.
The compound has also found applications in chemical biology as a versatile building block for the synthesis of more complex molecules. Recent work published in ACS Chemical Biology demonstrates its utility in click chemistry approaches for creating targeted probes of biological systems. This dual potential as both a bioactive compound and a synthetic intermediate makes 1263365-61-2 particularly valuable for interdisciplinary research.
Future research directions include comprehensive toxicity studies, mechanism of action elucidation, and exploration of synergistic effects with existing therapeutics. The compound's unique chemical structure and preliminary biological data suggest it may represent a promising lead for the development of novel therapeutic agents, particularly in oncology and metabolic disorders.
1263365-61-2 (1-(2,5-Dichloro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)